![molecular formula C16H31N3O2 B6172943 rac-tert-butyl N-{[(1R,2S)-2-(piperazin-1-yl)cyclohexyl]methyl}carbamate, trans CAS No. 2679950-08-2](/img/no-structure.png)
rac-tert-butyl N-{[(1R,2S)-2-(piperazin-1-yl)cyclohexyl]methyl}carbamate, trans
Overview
Description
Rac-tert-butyl N-{[(1R,2S)-2-(piperazin-1-yl)cyclohexyl]methyl}carbamate, trans (Rtb-piperazin-1-ylcarbamate) is an organic compound used in various scientific research applications. It is a cyclic amine that has a tertiary butyl group attached to the nitrogen atom of the piperazine ring. Rtb-piperazin-1-ylcarbamate has a wide range of applications in organic synthesis, biochemistry, and medicinal chemistry.
Scientific Research Applications
Rtb-piperazin-1-ylcarbamate is used in a variety of scientific research applications. It is commonly used as a protecting group in organic synthesis, as it can be easily removed under mild conditions. It is also used in the synthesis of peptide derivatives and as a ligand in coordination chemistry. In biochemistry, Rtb-piperazin-1-ylcarbamate is used as a substrate for enzymes and as a ligand in protein-protein interactions. In medicinal chemistry, it is used as a template for the synthesis of small molecule inhibitors of enzymes and receptors.
Mechanism of Action
Rtb-piperazin-1-ylcarbamate acts as a substrate for enzymes and as a ligand in protein-protein interactions. It is believed to interact with the active site of enzymes and receptors, forming a covalent bond with the active site residues. This covalent bond can then be broken, resulting in the release of the enzyme or receptor from the substrate.
Biochemical and Physiological Effects
Rtb-piperazin-1-ylcarbamate has been used in various biochemical and physiological studies. It has been shown to be an effective inhibitor of enzymes such as phosphatases and proteases, as well as an agonist of G-protein coupled receptors. It has also been used in studies of gene expression, cell signaling, and cell metabolism.
Advantages and Limitations for Lab Experiments
Rtb-piperazin-1-ylcarbamate has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize. It is also stable and can be stored at room temperature. It is also soluble in a variety of organic solvents and is not toxic. The main limitation of Rtb-piperazin-1-ylcarbamate is that it can be difficult to remove from a reaction mixture, as it is stable under mild conditions.
Future Directions
There are numerous potential future directions for the use of Rtb-piperazin-1-ylcarbamate. It could be used in the synthesis of more complex peptide derivatives and small molecule inhibitors. It could also be used in studies of gene expression, cell signaling, and cell metabolism. Additionally, it could be used in the development of new enzyme inhibitors and ligands for protein-protein interactions. Finally, it could be used to study the structure and function of enzymes and receptors.
Synthesis Methods
Rtb-piperazin-1-ylcarbamate is synthesized by reacting piperazine with tert-butyl bromide in the presence of potassium carbonate. This reaction is conducted in a solvent such as ethyl acetate or dichloromethane. The reaction is usually conducted at room temperature, but can be conducted at higher temperatures if desired. The reaction is typically complete within a few hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl N-{[(1R,2S)-2-(piperazin-1-yl)cyclohexyl]methyl}carbamate, trans involves the protection of the amine group of piperazine followed by the reaction with tert-butyl chloroformate to form the tert-butyl carbamate. The resulting tert-butyl carbamate is then reacted with (1R,2S)-2-(bromomethyl)cyclohexane to form the desired product.", "Starting Materials": [ "Piperazine", "Tert-butyl chloroformate", "(1R,2S)-2-(bromomethyl)cyclohexane" ], "Reaction": [ "Protect the amine group of piperazine using a suitable protecting group such as Boc or Fmoc", "React the protected piperazine with tert-butyl chloroformate in the presence of a base such as triethylamine to form the tert-butyl carbamate", "React the resulting tert-butyl carbamate with (1R,2S)-2-(bromomethyl)cyclohexane in the presence of a base such as potassium carbonate to form rac-tert-butyl N-{[(1R,2S)-2-(piperazin-1-yl)cyclohexyl]methyl}carbamate, trans" ] } | |
CAS RN |
2679950-08-2 |
Product Name |
rac-tert-butyl N-{[(1R,2S)-2-(piperazin-1-yl)cyclohexyl]methyl}carbamate, trans |
Molecular Formula |
C16H31N3O2 |
Molecular Weight |
297.4 |
Purity |
95 |
Origin of Product |
United States |
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